Cas no 1807071-92-6 (Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate)

• Product Name: Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate
• CAS No: 1807071-92-6
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 4945957
• Update Time: 2025-06-09

Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate

• Inchi： 1S/C12H11BrClNO2/c1-2-17-12(16)5-11-8(6-14)3-10(13)4-9(11)7-15/h3-4H,2,5-6H2,1H3
• InChI Key： VBPAPDFPLNQOCD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CC(=O)OCC)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate

Comprehensive Overview of Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate (CAS No. 1807071-92-6)

Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate (CAS No. 1807071-92-6) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent, a chloromethyl group, and a cyano functionality, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity and potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The growing demand for Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate is driven by its role in modern synthetic chemistry. With the rise of AI-driven drug discovery and high-throughput screening, this compound has gained attention for its ability to serve as a key intermediate in the synthesis of targeted therapeutics. Its CAS No. 1807071-92-6 is frequently searched in academic databases and chemical supplier platforms, reflecting its importance in R&D. Additionally, its compatibility with green chemistry principles, such as atom economy and reduced waste generation, aligns with the industry's shift toward sustainable practices.

One of the most discussed topics in relation to Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate is its potential application in cancer research. The compound's structural motifs are often found in molecules that interact with cellular signaling pathways, making it a candidate for oncology-focused studies. Furthermore, its cyano group enhances binding affinity in many pharmacologically active compounds, a feature highly sought after in medicinal chemistry. Researchers are also exploring its use in peptide modification and bioconjugation, expanding its utility beyond traditional small-molecule synthesis.

From a technical standpoint, Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate requires careful handling due to its reactive functional groups. However, its stability under controlled conditions makes it a reliable choice for multi-step synthetic routes. The compound's spectroscopic properties, including NMR and IR signatures, are well-documented, aiding in its identification and purity assessment. As the pharmaceutical industry increasingly adopts automated synthesis platforms, the demand for high-purity intermediates like this compound is expected to rise significantly.

In conclusion, Ethyl 4-bromo-2-chloromethyl-6-cyanophenylacetate (CAS No. 1807071-92-6) represents a critical tool for chemists and researchers working on cutting-edge projects. Its multifaceted applications, combined with the industry's focus on precision medicine and sustainable synthesis, ensure its continued relevance. For those seeking detailed technical data or procurement options, referencing its CAS number or systematic name in supplier databases will yield the most accurate results.